Cas no 63339-94-6 (2-Methyl-1-phenyl-1H-benzo[d]imidazole-5-carbonitrile)

2-Methyl-1-phenyl-1H-benzo[d]imidazole-5-carbonitrile structure
63339-94-6 structure
Product Name:2-Methyl-1-phenyl-1H-benzo[d]imidazole-5-carbonitrile
CAS No:63339-94-6
MF:C15H11N3
MW:233.267942667007
MDL:MFCD00438826
CID:1037752
PubChem ID:3446104
Update Time:2025-04-20

2-Methyl-1-phenyl-1H-benzo[d]imidazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-1-phenyl-1H-benzo[d]imidazole-5-carbonitrile
    • 2-methyl-1-phenyl-3H-indazole-5-carbonitrile
    • 2-Methyl-1-phenylbenzodiazole-5-carbonitrile
    • SCHEMBL541056
    • BS-29141
    • DB-356114
    • 1-phenyl-2-methyl-5-cyanobenzimidazole
    • 2-methyl-1-phenylbenzimidazole-5-carbonitrile
    • 2-methyl-1-phenyl-1H-1,3-benzodiazole-5-carbonitrile
    • Oprea1_414971
    • MFCD00438826
    • 63339-94-6
    • MDL: MFCD00438826
    • Inchi: 1S/C15H11N3/c1-11-17-14-9-12(10-16)7-8-15(14)18(11)13-5-3-2-4-6-13/h2-9H,1H3
    • InChI Key: KMNQFPMSZAJXGL-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC=CC=2)C(C)=NC2C=C(C#N)C=CC1=2

Computed Properties

  • Exact Mass: 233.095297364g/mol
  • Monoisotopic Mass: 233.095297364g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 41.6Ų

2-Methyl-1-phenyl-1H-benzo[d]imidazole-5-carbonitrile Pricemore >>

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